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Compound of Interest

Compound Name: 3,5-Diiodothyronine

Cat. No.: B1216456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 3,5-Diiodothyronine (3,5-T2), a key thyroid hormone analog in

metabolic research, is crucial for laboratory safety and environmental protection. This guide

provides essential, step-by-step information for the safe handling and disposal of this

compound, ensuring compliance with regulatory standards and fostering a culture of safety in

the laboratory.

Core Safety and Handling Summary
According to its Safety Data Sheet (SDS), 3,5-Diiodothyronine is classified as harmful to

aquatic life with long-lasting effects.[1] Therefore, the primary concern during disposal is

preventing its release into the environment.[1] Standard laboratory precautions should be

observed during handling to minimize exposure, though no special measures are required if

used correctly.[1]
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Property Data

GHS Classification Aquatic Chronic 3[1]

Hazard Statement
H412: Harmful to aquatic life with long lasting

effects[1]

Precautionary Statement P273: Avoid release to the environment[1]

Disposal Statement

P501: Dispose of contents/container in

accordance with

local/regional/national/international

regulations[1]

Flammability Product is not flammable[1]

Primary Irritant Effect No irritant effect on skin or eyes[1]

Sensitization No sensitizing effects known[1]

Step-by-Step Disposal Protocol
The disposal of 3,5-Diiodothyronine and its contaminated materials must be conducted in

strict accordance with all applicable regulations. The following procedure outlines a systematic

approach to ensure safe and compliant disposal.

Step 1: Waste Identification and Segregation

Identify all waste streams containing 3,5-Diiodothyronine. This includes:

Unused or expired pure compound.

Contaminated personal protective equipment (PPE) such as gloves and lab coats.

Contaminated labware (e.g., pipette tips, tubes, flasks).

Solutions containing 3,5-Diiodothyronine.

Segregate 3,5-Diiodothyronine waste from other laboratory waste streams. Use a

dedicated, clearly labeled, and sealed waste container.
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Step 2: Consultation with Institutional Safety Office

Contact your institution's Environmental Health and Safety (EHS) or equivalent safety office.

They are the primary resource for understanding the specific disposal regulations that apply

to your location.

Provide the Safety Data Sheet (SDS) for 3,5-Diiodothyronine to the EHS office.

Follow their specific guidance for waste accumulation, labeling, and pickup schedules.

Step 3: Waste Packaging and Labeling

Package all 3,5-Diiodothyronine waste in a chemically compatible and leak-proof container

as advised by your EHS office.

Label the container clearly with the following information:

"Hazardous Waste"

"3,5-Diiodothyronine"

CAS Number: 1041-01-6

Associated hazards (e.g., "Harmful to Aquatic Life")

Accumulation start date.

Step 4: Storage Pending Disposal

Store the sealed waste container in a designated, secure area away from drains and sources

of ignition.[1]

The storage area should be well-ventilated and inaccessible to unauthorized personnel.

Step 5: Arranging for Licensed Disposal

Your institutional EHS office will typically coordinate the pickup and disposal of the

hazardous waste through a licensed waste disposal contractor.
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Do not attempt to dispose of 3,5-Diiodothyronine via standard laboratory trash or down the

drain. This is a direct violation of environmental safety protocols.

Logical Workflow for Disposal
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Start: 3,5-Diiodothyronine
Waste Generated

Step 1: Identify and
Segregate Waste

Is this pure compound,
contaminated material, or solution?

Place in a dedicated,
sealed, and compatible

waste container.

All types

Step 2: Consult Institutional
EHS Office

Provide SDS and follow
specific institutional guidance.

Step 3: Package and
Label Waste Container

Label with 'Hazardous Waste',
chemical name, CAS number,

and hazard information.

Step 4: Store Securely
Pending Disposal

Store in a designated,
secure, and well-ventilated area.

Step 5: Arrange for
Licensed Disposal

Coordinate pickup with EHS
and licensed waste contractor.

End: Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the compliant disposal of 3,5-Diiodothyronine.
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Experimental Protocols Cited
This document provides operational and disposal guidance based on safety data sheets and

does not cite specific experimental protocols involving the use of 3,5-Diiodothyronine. For

information on its biological effects and use in research, please refer to scientific literature.[2][3]

[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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